Cas no 2172486-01-8 (1-4,4-difluoro-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol)

• Product Name: 1-4,4-difluoro-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol
• CAS No: 2172486-01-8
• MF: C₁₃H₂₂F₂O₂
• MW: 248.309391498566
• CID: 5795046
• PubChem ID: 165876230
• Update Time: 2023-12-26

1-4,4-difluoro-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[4,4-difluoro-1-(hydroxymethyl)cyclohexyl]cyclohexan-1-ol
• EN300-1647308
• 2172486-01-8
• 1-4,4-difluoro-1-(hydroxymethyl)cyclohexylcyclohexan-1-ol

• Inchi： 1S/C13H22F2O2/c14-13(15)8-6-11(10-16,7-9-13)12(17)4-2-1-3-5-12/h16-17H,1-10H2
• InChI Key： OSLRILSSYIPSDB-UHFFFAOYSA-N
• SMILES： FC1(CCC(CO)(CC1)C1(CCCCC1)O)F

Computed Properties

• Exact Mass: 248.15878626g/mol
• Monoisotopic Mass: 248.15878626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.5Ų